Cas no 1797597-48-8 (2-methyl-6-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 2-methyl-6-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1797597-48-8
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5371506
• Update Time: 2025-05-22

2-methyl-6-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(1-pyridin-3-ylsulfonylpiperidin-4-yl)oxypyridine
• 2-methyl-6-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C16H19N3O3S/c1-13-4-2-6-16(18-13)22-14-7-10-19(11-8-14)23(20,21)15-5-3-9-17-12-15/h2-6,9,12,14H,7-8,10-11H2,1H3
• InChI Key： SBCBNYSHNUFHLY-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC2CCN(S(C3=CC=CN=C3)(=O)=O)CC2)=CC=C1

Additional information on 2-methyl-6-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}pyridine

2-Methyl-6-{[1-(Pyridine-3-Sulfonyl)Piperidin-4-Yl]Oxy}Pyridine

The compound 2-methyl-6-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}pyridine, with the CAS number 1797597-48-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which combines a pyridine ring system with a piperidine moiety and a sulfonyl group, creating a molecule with unique electronic and steric properties. Recent studies have highlighted its potential applications in drug design, particularly in the development of kinase inhibitors and other bioactive agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the methyl group at position 2 and the hydroxyl group at position 6 is critical for achieving the desired regioselectivity. Subsequent steps involve the coupling of the piperidine ring, which is functionalized with a sulfonyl group derived from pyridine. This process requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored alternative synthetic pathways, including microwave-assisted synthesis and catalytic methods, to enhance efficiency and reduce environmental impact.

The structural features of 2-methyl-6-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}pyridine make it an attractive candidate for various applications. The pyridine ring provides aromatic stability and potential for π–π interactions, while the piperidine moiety introduces flexibility and hydrogen bonding capabilities. The sulfonyl group further enhances the molecule's electronic properties, making it suitable for interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated its ability to modulate kinase activity, suggesting its potential as a lead compound in anticancer drug development.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which is advantageous for formulation purposes. The molecule's UV absorption characteristics have also been studied, revealing strong absorbance in the visible region, which could be exploited in photonic applications.

The latest research on this compound has focused on its pharmacokinetic properties. Studies in animal models have shown moderate bioavailability, with promising results in terms of half-life and distribution. These findings suggest that further optimization could yield compounds with improved pharmacokinetic profiles, making them more suitable for therapeutic use.

In conclusion, 2-methyl-6-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]oxy}pyridine represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing research exploring its biological activity, synthetic routes, and physical properties, this compound continues to be a focal point in modern chemical research.